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Compound of Interest

Compound Name: Daphnilongeridine

Cat. No.: B1159034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Summary
Daphnilongeridine is a naturally occurring alkaloid isolated from the twigs and leaves of

Daphniphyllum macropodum. As a member of the Daphniphyllum alkaloids, a class of complex

and structurally diverse natural products, it has garnered interest for its biological activities,

particularly its cytotoxic effects against various cancer cell lines.

Table 1: Physicochemical Properties of Daphnilongeridine

Property Value Source

CAS Number 922522-15-4 Internal Data

Molecular Formula C₃₂H₅₁NO₄ [1]

Molecular Weight 513.75 g/mol [1]

Appearance White powder Internal Data

Solubility
Soluble in DMSO, methanol,

ethanol, and chloroform
Internal Data

Biological Activity: Cytotoxicity
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Daphnilongeridine has demonstrated significant cytotoxic activity against a range of human

cancer cell lines. This suggests its potential as a lead compound in the development of novel

anticancer therapeutics. The half-maximal inhibitory concentration (IC₅₀) values from in vitro

studies are summarized below.

Table 2: Cytotoxic Activity of Daphnilongeridine (IC₅₀ Values)

Cell Line Cancer Type IC₅₀ (µM) Source

A549 Lung Carcinoma 3.1 [1]

DU145 Prostate Carcinoma 2.4 [1]

KB
Epidermoid

Carcinoma
9.7 [1]

KB-VIN

Multidrug-Resistant

Epidermoid

Carcinoma

4.8 [1]

HMEC
Human Microvascular

Endothelial Cells
2.7 [1]

Experimental Protocols
Isolation of Daphnilongeridine
The following protocol outlines the general procedure for the isolation of Daphnilongeridine
from Daphniphyllum macropodum, as inferred from standard phytochemical extraction and

isolation techniques for Daphniphyllum alkaloids.
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Extraction

Partitioning

Chromatographic Separation

Air-dried, powdered twigs and leaves of Daphniphyllum macropodum

Maceration with 95% Ethanol (3x, 7 days each)

Concentration under reduced pressure

Acid-base partitioning
(5% HCl and Ethyl Acetate)

Basification of acidic aqueous layer with NH₃·H₂O to pH 9-10

Extraction with Chloroform

Silica Gel Column Chromatography
(Gradient elution: Chloroform-Methanol)

Sephadex LH-20 Column Chromatography
(Elution with Chloroform-Methanol 1:1)

Preparative HPLC
(C18 column, Methanol-Water gradient)

Pure Daphnilongeridine
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External/Internal Stimulus

Apoptotic Signaling Cascade

Intrinsic Pathway

Caspase Activation

Execution Phase

Daphnilongeridine

Modulation of Bcl-2 family proteins
(e.g., ↓Bcl-2, ↑Bax)

Hypothesized target

Mitochondrial Outer
Membrane Permeabilization

Cytochrome c release

Apoptosome formation
(Apaf-1, Cytochrome c, pro-Caspase-9)

Caspase-9 activation

Caspase-3 activation

PARP cleavage DNA fragmentation

Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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